Cas no 2648982-72-1 (1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol)

• Product Name: 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol
• CAS No: 2648982-72-1
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 6318614
• PubChem ID: 165475578
• Update Time: 2025-10-30

1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-840432
• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol
• 2648982-72-1
• 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol

• Inchi： 1S/C12H25NO3/c1-9(2)5-6-13-7-10(14)11-8-15-12(3,4)16-11/h9-11,13-14H,5-8H2,1-4H3
• InChI Key： IFMXJRZAXLIBMB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CNCCC(C)C)O

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol

Compound CAS No 2648982-72-1: A Comprehensive Overview

The compound with CAS No 2648982-72-1, known as 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a dioxolane ring and an amino alcohol functional group. Recent studies have highlighted its role in the development of advanced materials and therapeutic agents.

Dioxolane rings are cyclic ethers commonly found in many organic compounds, and their presence in this molecule contributes to its stability and reactivity. The 3-methylbutyl amino group adds another layer of complexity, enabling this compound to participate in a wide range of chemical reactions. Researchers have explored its ability to act as an intermediate in the synthesis of more complex molecules, particularly in the field of drug discovery.

One of the most promising applications of this compound is in the development of bioactive molecules. Studies have shown that it can serve as a precursor for the synthesis of compounds with anti-inflammatory and antioxidant properties. For instance, recent research published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 1-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-[(3-methylbutyl)amino]ethan-1-ol has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized various synthetic routes to improve yield and purity. For example, a study published in *Organic Process Research & Development* described a novel method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time while maintaining high product quality.

From an environmental standpoint, the compound's biodegradability and toxicity have been assessed in several studies. Results indicate that it has low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and potential for sustainable use.

In conclusion, CAS No 2648982-72-1 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in the fields of chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow.